Cas no 2171832-59-8 (3-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methylbutanoic acid)

• Product Name: 3-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methylbutanoic acid
• CAS No: 2171832-59-8
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6319188
• PubChem ID: 165530190
• Update Time: 2025-05-21

3-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methylbutanoic acid
• 3-[3-cyclobutyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-3-methylbutanoic acid
• 2171832-59-8
• EN300-1578392

• Inchi： 1S/C27H32N2O5/c1-27(2,15-25(31)32)29-24(30)14-23(17-8-7-9-17)28-26(33)34-16-22-20-12-5-3-10-18(20)19-11-4-6-13-21(19)22/h3-6,10-13,17,22-23H,7-9,14-16H2,1-2H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： MIAGICDBCMEUAK-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC(CC(NC(C)(C)CC(=O)O)=O)C1CCC1)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 105Ų

Additional information on 3-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methylbutanoic acid

3-3-Cyclobutyl-3-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methylbutanoic Acid: A Comprehensive Overview

The compound 3-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methylbutanoic acid, with CAS number 2171832-59-8, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its intricate structure, which incorporates a cyclobutyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and a propanamido functionality. These structural features make it a valuable tool in various research applications, particularly in peptide synthesis and drug discovery.

Recent studies have highlighted the potential of this compound as a building block in the synthesis of bioactive molecules. Its unique structure allows for precise control over the stereochemistry and functionality of the resulting products, making it an ideal candidate for constructing complex peptide frameworks. The presence of the Fmoc group, a widely used protecting group in solid-phase peptide synthesis (SPPS), underscores its utility in modern synthetic methodologies. Researchers have demonstrated that this compound can be effectively incorporated into peptide sequences, enabling the creation of novel bioactive agents with potential therapeutic applications.

The synthesis of 3-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methylbutanoic acid involves a multi-step process that combines principles from organic synthesis and protecting group chemistry. The cyclobutyl moiety is introduced via a ring-closing metathesis reaction, while the Fmoc group is appended through a nucleophilic substitution reaction. These steps are carefully optimized to ensure high yields and excellent stereochemical outcomes. The resulting compound is characterized by advanced analytical techniques, including high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy, to confirm its identity and purity.

In terms of pharmacological activity, this compound has shown promise in preclinical studies as a modulator of key biological pathways. For instance, recent research has demonstrated its ability to inhibit specific enzymes involved in inflammatory responses, suggesting its potential as an anti-inflammatory agent. Additionally, its propanamido functionality has been shown to enhance cellular uptake, making it a valuable component in drug delivery systems. These findings highlight the versatility of this compound and its potential impact on future therapeutic developments.

The application of 3-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methylbutanoic acid extends beyond traditional synthetic chemistry. Its unique structure has also been leveraged in materials science, where it serves as a precursor for the synthesis of advanced polymers and biomaterials. For example, researchers have utilized this compound to develop biocompatible polymers with tailored mechanical properties, which hold promise for use in tissue engineering and regenerative medicine.

In conclusion, 3-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-3-methylbutanoic acid is a versatile and multifaceted compound that continues to drive innovation across various scientific disciplines. Its unique structural features, combined with its compatibility with modern synthetic methodologies, make it an invaluable tool for researchers in academia and industry alike. As ongoing studies uncover new applications for this compound, it is poised to play an increasingly important role in the development of novel therapeutic agents and advanced materials.